Cas no 478081-00-4 (5-(Benzenesulfonyl)-2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyrimidine)

• Product Name: 5-(Benzenesulfonyl)-2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyrimidine
• CAS No: 478081-00-4
• MF: C₂₃H₁₅F₃N₂O₂S₂
• MW: 472.502613306046
• CID: 5708584
• PubChem ID: 3821320
• Update Time: 2023-10-15

5-(Benzenesulfonyl)-2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(benzenesulfonyl)-2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyrimidine
• 478081-00-4
• 2-phenyl-5-(phenylsulfonyl)-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyrimidine
• 5-(benzenesulfonyl)-2-phenyl-4-[3-(trifluoromethyl)phenyl]sulfanylpyrimidine
• 8N-597S
• AKOS005103476
• 5-(Benzenesulfonyl)-2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyrimidine

• Inchi： 1S/C23H15F3N2O2S2/c24-23(25,26)17-10-7-11-18(14-17)31-22-20(32(29,30)19-12-5-2-6-13-19)15-27-21(28-22)16-8-3-1-4-9-16/h1-15H
• InChI Key： BFSVYEWCFWYQPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C(C2C=CC=CC=2)N=C1SC1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 472.05270456g/mol
• Monoisotopic Mass: 472.05270456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 93.6Ų